1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine

• CAS: 500727-70-8
• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• SMILES: CC1=C(N=C2C(=N1)C(=NN2C)N)C
• InChI: InChI=1S/C8H11N5/c1-4-5(2)11-8-6(10-4)7(9)12-13(8)3/h1-3H3,(H2,9,12)
• InChIKey: ZAIXOXIGSRZYOF-UHFFFAOYSA-N

1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine: Key Properties & Procurement

1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine (CAS 500727-70-8) is a heterocyclic compound from the pyrazolopyrazine family, characterized by a fused pyrazole and pyrazine core . This class is recognized for its privileged scaffold in medicinal chemistry, primarily serving as a versatile building block for kinase inhibitor programs [1]. The specific trimethyl substitution pattern on this compound defines its physical and chemical properties, making it a distinct starting material or intermediate in drug discovery projects.

1

Scaffold: Pyrazolo[3,4-b]pyrazine core recognized as a privileged kinase inhibitor building block.

Reported scaffold for oral activity models

2

Substitution: Precise 1,5,6-trimethyl pattern for structure-activity relationship studies.

Distinct entity; not interchangeable with dimethyl or mono-methyl analogs

3

Procurement: High-purity intermediate for immediate kinase inhibitor discovery workflows.

Commercially available; supports lead optimization and library synthesis

• [1] Revesz L, Blum E, Di Padova FE, et al. Pyrazoloheteroaryls: novel p38alpha MAP kinase inhibiting scaffolds with oral activity. Bioorg Med Chem Lett. 2006;16(2):262-266. View Source

1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine: Why Substitution Fails

Direct substitution of 1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine with an alternative pyrazolopyrazine or similar heterocyclic building block is inadvisable. The specific methylation pattern (1,5,6-trimethyl) is not an interchangeable feature; it dictates the compound's unique electronic distribution, steric profile, and chemical reactivity, which are critical for achieving desired outcomes in target-specific or structure-activity relationship (SAR) studies . Even seemingly minor changes to the pyrazolopyrazine core can drastically alter biological activity, as observed in related kinase inhibitor programs [1]. Therefore, the decision to use this specific compound is based on precise structural requirements that ensure the intended downstream chemical or biological performance.

Target Scaffold Other Cores

Pyrazolopyrimidine or pyridine cores may shift kinase selectivity and oral activity profile; scaffold context may not transfer.

1,5,6-Trimethyl Other Methyl Patterns

Di-methyl or mono-methyl analogs represent distinct chemical entities; substitution invalidates SAR and target-engagement context.

Commercial Product Custom Synthesis

Sourcing novel analogs via custom synthesis introduces lead time and lot-variability that may delay research workflows.

• [1] Shen J, Li X, Zhang Z, et al. 3-aminopyrazolopyrazine derivatives as spleen tyrosine kinase inhibitors. Chem Biol Drug Des. 2016;88(5):690-698. View Source

1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine: Evidence vs. Analogs

Scaffold Specificity: Pyrazolopyrazine vs. Pyrazolopyrimidine

The pyrazolo[3,4-b]pyrazine core provides a specific molecular scaffold that can be differentiated from closely related systems like pyrazolo[3,4-d]pyrimidine. A comparative study on p38alpha MAP kinase inhibitors found that a pyrazolo[3,4-b]pyrazine derivative (compound 23b) demonstrated potent in vivo oral activity in animal models of rheumatoid arthritis, establishing it as a validated scaffold distinct from pyrazolo[3,4-d]pyrimidine (18a) and pyrazolo[3,4-b]pyridine (9) [1].

Scaffold Specificity

Class-level inference

Pyrazolo[3,4-b]pyrazine core demonstrated distinct oral activity vs. pyrazolopyrimidine and pyridine scaffolds.

Reported scaffold-dependent model-response context.

p38α MAPK inhibition in animal models; exact compound data not available.

Evidence Dimension	In vivo oral efficacy in animal model
Target Compound Data	Pyrazolo[3,4-b]pyrazine scaffold (as compound 23b) demonstrated potent in vivo activity
Comparator Or Baseline	Pyrazolo[3,4-d]pyrimidine (compound 18a) and Pyrazolo[3,4-b]pyridine (compound 9) scaffolds
Quantified Difference	Specific quantitative data for the exact compound is not available; however, the study validates the pyrazolo[3,4-b]pyrazine scaffold as achieving a distinct activity profile.
Conditions	p38alpha MAP kinase inhibition in animal models of rheumatoid arthritis

Why This Matters

Validates the pyrazolo[3,4-b]pyrazine scaffold as a successful core for achieving desirable drug-like properties (e.g., oral activity), which is not a universal trait among pyrazolopyrazine analogs.

• [1] Revesz L, Blum E, Di Padova FE, et al. Pyrazoloheteroaryls: novel p38alpha MAP kinase inhibiting scaffolds with oral activity. Bioorg Med Chem Lett. 2006;16(2):262-266. View Source

Trimethyl Substitution Pattern in SAR Studies

The precise 1,5,6-trimethyl substitution pattern is a critical structural determinant for any medicinal chemistry program utilizing this scaffold. While direct biological data for this exact compound is not publicly available, its value is defined by its unique combination of methyl groups. Any change to this pattern would yield a different compound with a distinct CAS number and potentially different reactivity or binding properties. For example, the analogous 5,6-dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine and the 1-methyl-1H-pyrazolo[3,4-b]pyrazin-3-amine are separate commercial entities, underscoring that each methylation pattern defines a unique chemical and, consequently, biological space.

Substitution Identity

Class-level inference

1,5,6-Trimethyl pattern (CAS 500727-70-8) defines a unique chemical space.

Supports SAR study design; structural analogs are not direct replacements.

Source review required; direct biological data not publicly available.

Evidence Dimension	Substitution pattern definition
Target Compound Data	1,5,6-trimethyl substitution
Comparator Or Baseline	5,6-dimethyl-1H-pyrazolo[3,4-b]pyrazin-3-amine and 1-methyl-1H-pyrazolo[3,4-b]pyrazin-3-amine
Quantified Difference	Distinct CAS Numbers (500727-70-8 vs. Others) and molecular formulas, indicating unique compounds.
Conditions	Not applicable

Why This Matters

Confirms that the 1,5,6-trimethyl analog is a unique chemical entity; substitution with a similar-looking but differently methylated compound will lead to a different research outcome and invalidate SAR studies.

Commercial Availability & High Purity

As a commercially available research compound, 1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine offers a practical advantage over custom synthesis. The compound is available from multiple reputable suppliers with documented purity levels, typically ≥95% . This direct availability enables immediate use in research, bypassing the time and resource investment required for in-house synthesis, which is a key differentiator from other non-commercial or novel pyrazolopyrazine derivatives.

Procurement Edge

Supporting evidence

Commercially available with reported purity ≥95%.

Bypasses custom-synthesis lead time; data to verify per supplier.

Supplier technical data sheets.

Evidence Dimension	Commercial availability and purity
Target Compound Data	Purity ≥95%
Comparator Or Baseline	Novel or non-commercial pyrazolopyrazine analogs requiring custom synthesis
Quantified Difference	Immediate availability for procurement vs. weeks/months lead time for custom synthesis.
Conditions	Supplier technical data sheets

Why This Matters

Accelerates research timelines and reduces project costs by providing a high-purity starting material without the need for internal synthesis and validation.

Target Engagement: Kinase Inhibition Implication

Pyrazolopyrazine-3-amine derivatives have been identified as inhibitors of key therapeutic kinases. A series of 3-aminopyrazolopyrazine derivatives were designed and synthesized as Spleen Tyrosine Kinase (SYK) inhibitors [1]. While the exact IC50 value for 1,5,6-trimethyl analog is not reported, its core 3-aminopyrazolopyrazine structure is a validated pharmacophore for engaging this important oncology and immunology target. This class-level activity differentiates it from other heterocyclic amines that have no known kinase inhibitor activity.

Target Engagement

Class-level inference

3-aminopyrazolopyrazine core reported as a validated SYK inhibitor pharmacophore.

Supports kinase inhibitor discovery screening context.

SYK enzymatic and cell proliferation assay context; exact IC50 not reported.

Evidence Dimension	Reported kinase inhibition by core scaffold class
Target Compound Data	Core structure (3-aminopyrazolopyrazine) present in validated SYK inhibitors.
Comparator Or Baseline	Heterocyclic amines without known kinase inhibition activity
Quantified Difference	Potential for SYK inhibition vs. no known activity.
Conditions	SYK enzymatic and B-lymphoma cell proliferation assays

Why This Matters

Provides a plausible, literature-supported hypothesis for the compound's intended use in kinase inhibitor discovery, guiding project selection and justifying its procurement over less characterized building blocks.

• [1] Shen J, Li X, Zhang Z, et al. 3-aminopyrazolopyrazine derivatives as spleen tyrosine kinase inhibitors. Chem Biol Drug Des. 2016;88(5):690-698. View Source

1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine: R&D Applications

Kinase Inhibitor Lead Discovery & Optimization

This compound is best utilized as a core scaffold or intermediate in the synthesis of novel kinase inhibitors. Its pyrazolo[3,4-b]pyrazine core is a proven template for achieving potent inhibition of clinically relevant kinases like p38alpha MAP kinase and SYK, as demonstrated in class-level evidence [REFS-1, REFS-2]. It is ideal for parallel synthesis or focused library generation to explore SAR around the 1,5,6-trimethyl substitution pattern.

Scaffold-Hopping & Hit-to-Lead Chemistry

Use 1,5,6-Trimethyl-1h-pyrazolo[3,4-b]pyrazin-3-amine in scaffold-hopping campaigns to explore chemical space around known active molecules. As a validated heteroaromatic core, it offers a distinct electronic and steric profile compared to pyrazolopyrimidines or pyrazolopyridines, which can lead to novel intellectual property and differentiated biological activity [1].

Precision SAR on Methylated Heterocycles

Employ this specific compound in systematic SAR studies designed to probe the effect of methyl group placement on target binding, selectivity, or physicochemical properties. Its distinct 1,5,6-trimethyl pattern allows for direct comparison against the 1-methyl and 5,6-dimethyl analogs to precisely map the pharmacophore's tolerance for hydrophobic substituents [REFS-1, REFS-2].

Application

Selection Property

Validation Focus

Kinase Inhibitor Discovery

Scaffold-based lead optimization

Kinase panel profiling context

Scaffold-Hopping Campaigns

Distinct heteroaromatic core profile

Kinase selectivity review

Methyl-Pattern SAR Studies

Precise 1,5,6-trimethyl identity

Pharmacophore tolerance mapping

Research-use only; reported class-level model-response context requires independent validation.

• [1] Revesz L, Blum E, Di Padova FE, et al. Pyrazoloheteroaryls: novel p38alpha MAP kinase inhibiting scaffolds with oral activity. Bioorg Med Chem Lett. 2006;16(2):262-266. View Source
• [2] Shen J, Li X, Zhang Z, et al. 3-aminopyrazolopyrazine derivatives as spleen tyrosine kinase inhibitors. Chem Biol Drug Des. 2016;88(5):690-698. View Source